![molecular formula C21H21N5O2 B3003901 N-(2-ethyl-6-methylphenyl)-2-(7-methyl-3-oxo-[1,2,4]triazolo[4,3-c]quinazolin-2(3H)-yl)acetamide CAS No. 1207026-72-9](/img/structure/B3003901.png)
N-(2-ethyl-6-methylphenyl)-2-(7-methyl-3-oxo-[1,2,4]triazolo[4,3-c]quinazolin-2(3H)-yl)acetamide
Overview
Description
N-(2-ethyl-6-methylphenyl)-2-(7-methyl-3-oxo-[1,2,4]triazolo[4,3-c]quinazolin-2(3H)-yl)acetamide is a useful research compound. Its molecular formula is C21H21N5O2 and its molecular weight is 375.432. The purity is usually 95%.
BenchChem offers high-quality N-(2-ethyl-6-methylphenyl)-2-(7-methyl-3-oxo-[1,2,4]triazolo[4,3-c]quinazolin-2(3H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-ethyl-6-methylphenyl)-2-(7-methyl-3-oxo-[1,2,4]triazolo[4,3-c]quinazolin-2(3H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antiviral Activity
Compounds with a similar structure to the one , such as [1,2,4]triazolo[4,3-a]quinoxaline derivatives, have been synthesized as potential antiviral agents . Some of these compounds have shown promising antiviral activity in plaque-reduction assays .
Antimicrobial Activity
These compounds have also been explored for their antimicrobial properties. For instance, certain [1,2,4]triazolo[4,3-a]quinoxaline compounds have demonstrated strong in vitro activity against Staphylococcus aureus and Escherichia coli . Other compounds in this series have shown significant activity against Candida albicans .
Anti-HIV Activity
N-substituted-5-phenyl-[1,2,4]triazolo[1,5-c]quinazolin-2-amine compounds have been synthesized and screened for their anti-HIV activity . Some of these compounds have shown potent activity against HIV1 and HIV2 .
Antibacterial Activity
The same N-substituted-5-phenyl-[1,2,4]triazolo[1,5-c]quinazolin-2-amine compounds have also been tested for their antibacterial activity against selective gram-positive and gram-negative bacteria . Some compounds have shown potent activity against E. coli, Pseudomonas aeruginosa, and Staphylococcus epidermidis .
Antitubercular Activity
These compounds have also been evaluated for their antitubercular activity. One compound in particular exhibited antitubercular activity at a concentration of 6.25 µg/mL .
Potential in Cancer Treatment
Compounds with similar structures have been synthesized and tested for their cytotoxic activity against breast cancer cell lines . This suggests a potential application of these compounds in cancer treatment.
Mechanism of Action
Target of Action
The primary target of this compound is the P300/CBP-associated factor (PCAF) . PCAF is a histone acetyltransferase that plays a crucial role in gene expression and is involved in various cellular processes, including cell cycle progression, apoptosis, and differentiation .
Mode of Action
The compound interacts with its target, PCAF, by binding to its active site . This binding could potentially inhibit the enzymatic activity of PCAF, thereby affecting the acetylation of histones and other proteins
Biochemical Pathways
The compound’s interaction with PCAF likely affects several biochemical pathways. PCAF is known to be involved in the regulation of transcription through its histone acetyltransferase activity . By inhibiting PCAF, the compound could potentially affect the expression of various genes, thereby influencing multiple cellular processes.
Pharmacokinetics
In silico pharmacokinetic studies have been performed to evaluate the druggability of similar compounds . These studies can provide valuable insights into the compound’s potential bioavailability and pharmacokinetic behavior.
Result of Action
The molecular and cellular effects of the compound’s action are largely dependent on its interaction with PCAF. Given PCAF’s role in gene expression, the compound could potentially influence a variety of cellular processes, including cell cycle progression, apoptosis, and differentiation . .
properties
IUPAC Name |
N-(2-ethyl-6-methylphenyl)-2-(7-methyl-3-oxo-[1,2,4]triazolo[4,3-c]quinazolin-2-yl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N5O2/c1-4-15-9-5-7-13(2)18(15)23-17(27)11-26-21(28)25-12-22-19-14(3)8-6-10-16(19)20(25)24-26/h5-10,12H,4,11H2,1-3H3,(H,23,27) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OEZRUGOBIXJGAJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC(=C1NC(=O)CN2C(=O)N3C=NC4=C(C=CC=C4C3=N2)C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N5O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-ethyl-6-methylphenyl)-2-{7-methyl-3-oxo-2H,3H-[1,2,4]triazolo[4,3-c]quinazolin-2-yl}acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![8-[4-[(4-Chlorophenyl)methyl]piperazin-1-yl]-3-methyl-7-(2-methylpropyl)purine-2,6-dione](/img/structure/B3003821.png)
![N-(2,4-dimethylphenyl)-4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-carboxamide](/img/structure/B3003825.png)
![(Z)-methyl 2-(6-methoxy-2-((4-(morpholinosulfonyl)benzoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate](/img/structure/B3003831.png)
![2-cyclohexyl-1-(4-(3-phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)ethanone](/img/structure/B3003835.png)
![(E)-3-(2-Chlorophenyl)-N-[(2-methyl-5-thiophen-2-ylpyrazol-3-yl)methyl]prop-2-enamide](/img/structure/B3003837.png)
